Cancer
  • CAN508
    CAN508
    • Cat. No.:
    • B606499
    • CAS No.:
    • 140651-18-9
    • Molecular Formula:
    • C9H10N6O
    • Molecular Weight:
    • 218.22 g/mol
    Description
    CAN-508 is a member of the class of pyrazoles that is 1H-pyrazole substituted by amino, (4-hydroxyphenyl)diazenyl, and amino groups at positions 3, 4 and 5, respectively. It is a CDK9 inhibitor (IC50 = 0.35 muM)...
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  • Santacruzamate A
    Santacruzamate A
    • Cat. No.:
    • B606502
    • CAS No.:
    • 1477949-42-0
    • Molecular Formula:
    • C15H22N2O3
    • Molecular Weight:
    • 278.35 g/mol
    Description
    Santacruzamate A is an organooxygen compound and an organonitrogen compound. It is functionally related to a gamma-amino acid.
    santacruzamate A has been reported in Cyanobacterium and Symploca with data avail...
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  • CAY10735
    CAY10735
    • Cat. No.:
    • B606504
    • CAS No.:
    • 2251753-58-7
    • Molecular Formula:
    • C44H60FN3O4
    • Molecular Weight:
    • 713.98
    Description
    CAY10735 is an anticancer compound. It inhibits proliferation in a panel of melanoma and breast, pancreatic, and lung cancer cell lines (IC50s = 0.674-11.56 μM). CAY10735 inhibits migration of and the epithelial...
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  • Caylin-1
    Caylin-1
    • Cat. No.:
    • B606506
    • CAS No.:
    • Molecular Formula:
    • C30H28Cl4N4O4
    • Molecular Weight:
    • 650.4 g/mol
    Description
    Nutlin-3 is an activator of p53 that functions by inhibiting the interaction of p53 with MDM2, a negative regulator of p53 activity. Caylin-1 is a nutlin-3 analog which contains chlorine substituents at the 3 an...
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  • Caylin-2
    Caylin-2
    • Cat. No.:
    • B606507
    • CAS No.:
    • Molecular Formula:
    • C32H30F6N4O4
    • Molecular Weight:
    • 648.6 g/mol
    Description
    Nutlin-3 is an activator of p53 that functions by inhibiting the interaction of p53 with MDM2, a negative regulator of p53 activity. Caylin-2 is a nutlin-3 analog in which trifluoromethyl groups have been substi...
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  • Arginase inhibitor 2
    Arginase inhibitor 2
    • Cat. No.:
    • B606508
    • CAS No.:
    • Molecular Formula:
    • C18H27BCl2N2O4
    • Molecular Weight:
    • 417.1 g/mol
    Description
    CB-1158-analog, also known as Numidargistat-analog and INCB01158-analog, is a potent and orally active arginase inhibitor with IC50=89 nM) . CB-1158 blocked myeloid cell-mediated suppression of T cell proliferat...
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  • CB-6644
    CB-6644
    • Cat. No.:
    • B606509
    • CAS No.:
    • Molecular Formula:
    • C29H34ClFN4O5
    • Molecular Weight:
    • 573.1 g/mol
    Description
    CB-6644 is a novel allosteric selective inhibitor of the ruvbl1/2 complex with anti-cancer activity
    - +
  • CBB1007
    CBB1007
    • Cat. No.:
    • B606510
    • CAS No.:
    • 1379573-92-8
    • Molecular Formula:
    • C27H34N8O4
    • Molecular Weight:
    • 534.6 g/mol
    Description
    CBB1007 is a potent and selective Lysine-specific demethylase 1 (LSD1) inhibitor. CBB1007 protect cochlear spiral ganglion neurons against cisplatin-induced damage. CBB1007 promotes the adipogenic differentiati...
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  • CBL0137
    CBL0137
    • Cat. No.:
    • B606513
    • CAS No.:
    • 1197996-80-7
    • Molecular Formula:
    • C21H24N2O2
    • Molecular Weight:
    • 336.4 g/mol
    Description
    CBL0137 is a member of the class of carbazoles that is 9H-carbazole which is substituted by acetyl groups at positions 3 and 6, and by a 2-isopropylethyl group on the nitrogen atom (position 9). It is a modulato...
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  • Cblc137
    Cblc137
    • Cat. No.:
    • B606514
    • CAS No.:
    • 1197397-89-9
    • Molecular Formula:
    • C21H25ClN2O2
    • Molecular Weight:
    • 372.9 g/mol
    Description
    a FACT histone chaperone inhibitor with antineoplastic activity;  structure in first source
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